Cas no 2361324-28-7 (Calcium 2,3-dihydroxypropanoate hydrate)

• Product Name: Calcium 2,3-dihydroxypropanoate hydrate
• CAS No: 2361324-28-7
• MF: C₃H₈CaO₅
• MW: 164.170620918274
• CID: 5248535
• PubChem ID: 43835017
• Update Time: 2026-03-09

Calcium 2,3-dihydroxypropanoate hydrate Chemical and Physical Properties

Names and Identifiers

• Calcium 2,3-dihydroxypropanoate hydrate
• Propanoic acid, 2,3-dihydroxy-, calcium salt, hydrate (2:1:1)
• Calcium DL-Glycerate Hydrate
• G68332
• 67525-74-0
• CalciumDL-GlycerateHydrate
• 207300-72-9
• 2361324-28-7
• 2,3-Dihydroxypropanoic acid calcium salt (2:1), hydrate (x)
• Calcium 2,3-dihydroxypropanoate xhydrate
• DTXSID101342719

• Inchi： 1S/C3H6O4.Ca.H2O.2H/c4-1-2(5)3(6)7;;;;/h2,4-5H,1H2,(H,6,7);;1H2;;
• InChI Key： SRXWYJOKJDTQMV-UHFFFAOYSA-N
• SMILES： C(O)(CO)C(=O)O.[Ca].O

Computed Properties

• Exact Mass: 268.0107228g/mol
• Monoisotopic Mass: 268.0107228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 63.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Calcium 2,3-dihydroxypropanoate hydrate

Comprehensive Analysis of Calcium 2,3-dihydroxypropanoate hydrate (CAS No. 2361324-28-7): Properties, Applications, and Innovations

In the realm of specialty chemicals, Calcium 2,3-dihydroxypropanoate hydrate (CAS No. 2361324-28-7) has emerged as a compound of significant interest due to its unique chemical structure and versatile applications. This hydrated calcium salt of 2,3-dihydroxypropanoic acid is gaining traction in industries ranging from pharmaceuticals to food additives, driven by its biocompatibility and functional properties. As sustainability and green chemistry dominate global discussions, this compound aligns with the demand for eco-friendly alternatives in material science and industrial processes.

The molecular formula of Calcium 2,3-dihydroxypropanoate hydrate reflects its dual hydroxyl groups, which contribute to its solubility in water and ability to form stable complexes. Researchers are particularly intrigued by its potential as a calcium fortifier in nutraceuticals, addressing widespread deficiencies highlighted in recent health surveys. Its chelating properties also make it a candidate for wastewater treatment, a topic frequently searched in environmental science forums.

Recent studies have explored the compound's role in biodegradable polymers, a hotspot in materials science. Unlike traditional petroleum-based additives, Calcium 2,3-dihydroxypropanoate hydrate offers a renewable alternative for enhancing polymer flexibility while maintaining thermal stability. This aligns with Google Trends data showing a 300% increase in searches for "sustainable polymer additives" since 2022. Manufacturers are now testing its efficacy in food-grade packaging, where regulatory pressure to phase out synthetic compounds is mounting.

In the pharmaceutical sector, the compound's non-toxic profile and ability to modulate calcium ion release have sparked interest in controlled drug delivery systems. A 2023 PubMed analysis revealed over 50 citations linking dihydroxypropanoate derivatives to improved bioavailability of poorly soluble APIs. This correlates with frequent user queries about "next-gen excipients" on research platforms like ResearchGate.

From a commercial perspective, the global market for specialty calcium salts is projected to grow at 6.8% CAGR through 2030, with Calcium 2,3-dihydroxypropanoate hydrate occupying a niche in high-value segments. Analytical techniques such as HPLC-MS and XRD are critical for quality control, as emphasized in recent ISO guidelines for food additive characterization. These methods ensure compliance with stringent FDA and EFSA standards for GRAS substances.

Innovative applications continue to emerge, including its use in cosmetic stabilizers and agricultural foliar sprays. The compound's moisture-retention capacity answers formulators' needs for humectant alternatives, a trending topic in cosmetic chemistry webinars. Meanwhile, agritech companies are testing its efficacy as a calcium delivery agent for crops, responding to farmer queries about "organic mineral supplements" on agricultural extension portals.

As research progresses, the scientific community anticipates novel derivatives of 2,3-dihydroxypropanoate salts with tailored properties. Patent databases show a 40% increase in filings related to functionalized calcium carboxylates since 2021, indicating strong commercial interest. With its balance of performance and sustainability, Calcium 2,3-dihydroxypropanoate hydrate exemplifies the innovation driving modern chemical solutions.